Cas no 503524-47-8 (tert-Butyl (4-Chloro-3-nitrophenyl)carbamate)
503524-47-8 structure
Product Name:tert-Butyl (4-Chloro-3-nitrophenyl)carbamate
CAS No:503524-47-8
MF:C11H13ClN2O4
MW:272.684921979904
CID:1568566
PubChem ID:12027145
Update Time:2025-04-21
tert-Butyl (4-Chloro-3-nitrophenyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, (4-chloro-3-nitrophenyl)-, 1,1-dimethylethyl ester
- tert-butyl 4-chloro-3-nitrophenylcarbamate
- BS-34517
- SCHEMBL1181428
- tert-butyl N-(4-chloro-3-nitrophenyl)carbamate
- EN300-6894517
- CS-0083458
- 503524-47-8
- DA-42288
- AKOS014476605
- QSPZPPNAGGOCFE-UHFFFAOYSA-N
- tert-butyl (4-chloro-3-nitrophenyl)carbamate
- tert-Butyl (4-Chloro-3-nitrophenyl)carbamate
-
- Inchi: 1S/C11H13ClN2O4/c1-11(2,3)18-10(15)13-7-4-5-8(12)9(6-7)14(16)17/h4-6H,1-3H3,(H,13,15)
- InChI Key: QSPZPPNAGGOCFE-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1[N+](=O)[O-])NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 272.05649
- Monoisotopic Mass: 272.0563846g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 84.2Ų
Experimental Properties
- PSA: 81.47
tert-Butyl (4-Chloro-3-nitrophenyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemScence | CS-0083458-1g |
tert-Butyl (4-chloro-3-nitrophenyl)carbamate |
503524-47-8 | 1g |
$328.0 | 2022-04-27 | ||
| ChemScence | CS-0083458-5g |
tert-Butyl (4-chloro-3-nitrophenyl)carbamate |
503524-47-8 | 5g |
$860.0 | 2022-04-27 | ||
| ChemScence | CS-0083458-10g |
tert-Butyl (4-chloro-3-nitrophenyl)carbamate |
503524-47-8 | 10g |
$1083.0 | 2022-04-27 | ||
| TRC | B872635-10mg |
tert-Butyl (4-Chloro-3-nitrophenyl)carbamate |
503524-47-8 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B872635-50mg |
tert-Butyl (4-Chloro-3-nitrophenyl)carbamate |
503524-47-8 | 50mg |
$ 210.00 | 2022-06-06 | ||
| TRC | B872635-100mg |
tert-Butyl (4-Chloro-3-nitrophenyl)carbamate |
503524-47-8 | 100mg |
$ 320.00 | 2022-06-06 | ||
| Enamine | EN300-6894517-0.05g |
tert-butyl N-(4-chloro-3-nitrophenyl)carbamate |
503524-47-8 | 0.05g |
$323.0 | 2023-05-24 | ||
| Enamine | EN300-6894517-0.1g |
tert-butyl N-(4-chloro-3-nitrophenyl)carbamate |
503524-47-8 | 0.1g |
$339.0 | 2023-05-24 | ||
| Enamine | EN300-6894517-0.25g |
tert-butyl N-(4-chloro-3-nitrophenyl)carbamate |
503524-47-8 | 0.25g |
$354.0 | 2023-05-24 | ||
| Enamine | EN300-6894517-0.5g |
tert-butyl N-(4-chloro-3-nitrophenyl)carbamate |
503524-47-8 | 0.5g |
$370.0 | 2023-05-24 |
tert-Butyl (4-Chloro-3-nitrophenyl)carbamate Related Literature
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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